![molecular formula C6H4ClO4- B1264468 (2-Chloro-5-oxo-2,5-dihydro-2-furyl)acetate](/img/structure/B1264468.png)
(2-Chloro-5-oxo-2,5-dihydro-2-furyl)acetate
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Overview
Description
(2-chloro-5-oxo-2,5-dihydro-2-furyl)acetate is the conjugate base of (2-chloro-5-oxo-2,5-dihydro-2-furyl)acetic acid; major species at pH 7.3. It is a conjugate base of a (2-chloro-5-oxo-2,5-dihydro-2-furyl)acetic acid.
Scientific Research Applications
Chemoenzymatic Synthesis and Enantiomeric Resolution
- (2-Chloro-5-oxo-2,5-dihydro-2-furyl)acetate has been utilized in chemoenzymatic synthesis processes, such as the transesterification of racemic 2-chloro-1-(2-furyl)ethanol, demonstrating high enantioselectivity and yielding enantiomers of 2-chloro-1-(2-furyl)ethanol and 2-chloro-1-(2-furyl)ethyl acetate with high enantiomeric excess. The process employed various lipases, showcasing the potential of this compound in producing chiral compounds with specific applications in pharmaceuticals and other fine chemicals (Gerçek et al., 2005).
Synthesis of Heterocyclic Compounds
- This chemical has been involved in the synthesis of various heterocyclic compounds, such as 1,3,4-oxadiazoles conjugated to thiophene or furan rings. The method involved the cyclocondensation of specific acrylohydrazides with triethyl orthoesters in the presence of glacial acetic acid. The synthesis demonstrates the compound's utility in constructing complex molecular architectures, potentially useful in the development of materials or pharmaceuticals (Kudelko & Jasiak, 2013).
Antibacterial and Analgesic Activities
- Derivatives of this compound have been synthesized and evaluated for their antibacterial and analgesic activities. Certain chloro and furyl derivatives exhibited significant antibacterial activities against both gram-positive and gram-negative bacteria, as well as high analgesic effects. This highlights the compound's potential as a starting point in the development of new therapeutic agents (Deshpande & Pai, 2010).
properties
Molecular Formula |
C6H4ClO4- |
---|---|
Molecular Weight |
175.54 g/mol |
IUPAC Name |
2-(2-chloro-5-oxofuran-2-yl)acetate |
InChI |
InChI=1S/C6H5ClO4/c7-6(3-4(8)9)2-1-5(10)11-6/h1-2H,3H2,(H,8,9)/p-1 |
InChI Key |
WGZZDRVKIXVYEI-UHFFFAOYSA-M |
Canonical SMILES |
C1=CC(OC1=O)(CC(=O)[O-])Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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